Cas no 891843-25-7 (Boronic acid, (3-propylphenyl)-)

• Product Name: Boronic acid, (3-propylphenyl)-
• CAS No: 891843-25-7
• MF: C₉H₁₃BO₂
• MW: 164.009322881699
• MDL: MFCD27931626
• CID: 1939901
• PubChem ID: 67025636
• Update Time: 2025-07-21

Boronic acid, (3-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (3-propylphenyl)-
• EN300-5049835
• TUDXWKSKLOPZSP-UHFFFAOYSA-N
• 3-propylphenylboronic acid
• CS-0162310
• D81584
• 891843-25-7
• (3-propylphenyl)boronic acid
• SCHEMBL1421621
• MFCD27931626
• SY273591
• (3-Propylphenyl)boronicacid

• MDL： MFCD27931626
• Inchi： 1S/C9H13BO2/c1-2-4-8-5-3-6-9(7-8)10(11)12/h3,5-7,11-12H,2,4H2,1H3
• InChI Key： TUDXWKSKLOPZSP-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CCC)O

Computed Properties

• Exact Mass: 164.1008598g/mol
• Monoisotopic Mass: 164.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Boronic acid, (3-propylphenyl)-

Boronic acid, (3-propylphenyl)-: A Comprehensive Overview in Modern Chemical Biology

Boronic acid, (3-propylphenyl)-, with the CAS number 891843-25-7, is a significant compound in the realm of chemical biology, particularly noted for its versatile applications in drug development and molecular recognition. This organoboron derivative has garnered considerable attention due to its unique structural and chemical properties, which make it a valuable tool in various biochemical and pharmaceutical research endeavors.

The compound's structure, featuring a propylphenyl group attached to a boronic acid moiety, imparts distinct reactivity and binding capabilities. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in the development of innovative therapeutic agents. The 3-propylphenyl substituent enhances the compound's solubility and bioavailability, making it particularly useful in medicinal chemistry applications.

In recent years, Boronic acid, (3-propylphenyl)- has been extensively studied for its potential in the design of targeted therapies. One of the most notable areas of research involves its application in protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The ability of boronic acids to covalently bind to the active sites of proteases has led to the development of several FDA-approved drugs, including those targeting breast cancer and HIV.

Recent advancements in synthetic chemistry have further expanded the utility of Boronic acid, (3-propylphenyl)-. Researchers have developed novel synthetic routes that allow for the efficient preparation of this compound in high purity. These methods have enabled the exploration of its derivatives, which exhibit enhanced pharmacological properties. For instance, modifications to the propylphenyl group have resulted in compounds with improved binding affinity and selectivity towards specific protease targets.

The compound's role in drug discovery extends beyond protease inhibition. It has been utilized as a key intermediate in the synthesis of boron-containing radiopharmaceuticals used in positron emission tomography (PET) scans. These radiopharmaceuticals are invaluable tools for diagnostic imaging, allowing clinicians to visualize biological processes at the molecular level with high precision. The incorporation of Boronic acid, (3-propylphenyl)- into these agents enhances their stability and metabolic clearance, improving diagnostic accuracy.

Another emerging application of Boronic acid, (3-propylphenyl)- is in the field of click chemistry. Click reactions are high-yielding, biocompatible reactions that allow for the rapid assembly of complex molecules. The boronic acid moiety participates in a well-known click reaction known as the Suzuki-Miyaura coupling, which is widely used to construct biaryl compounds. These biaryl structures are prevalent in many pharmaceuticals due to their favorable pharmacokinetic properties. The use of Boronic acid, (3-propylphenyl)- as a starting material has facilitated the synthesis of novel drug candidates with promising therapeutic profiles.

Furthermore, the compound has shown potential in materials science applications. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas and tunable pore sizes, making them ideal for applications such as gas storage and separation. The incorporation of Boronic acid, (3-propylphenyl)- into MOF structures enhances their stability and functionality, opening up new possibilities for their use in industrial processes.

The growing interest in green chemistry has also driven research into more sustainable methods for producing Boronic acid, (3-propylphenyl)-. Researchers are exploring biocatalytic routes that utilize enzymes to synthesize this compound under mild conditions. These environmentally friendly approaches align with the broader goal of reducing the ecological footprint of chemical manufacturing while maintaining high product quality.

In conclusion,Boronic acid, (3-propylphenyl)-, CAS number 891843-25-7, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique properties make it an indispensable tool in drug development, diagnostic imaging, and materials science. As research continues to uncover new applications for this compound, its importance is only expected to grow further.